Cas no 1657033-39-0 (cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride)

• Product Name: cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride
• CAS No: 1657033-39-0
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD28398166
• CID: 4610671
• Update Time: 2025-05-20

cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride
• (3R,4S)-3-aminooxan-4-ol;hydrochloride
• (3R,4S)-3-aminotetrahydropyran-4-ol;hydrochloride
• (3R,4S)-3-Aminooxan-4-ol HCl
• P21119
• (3R,4S)-3-Aminotetrahydropyran-4-ol hydrochloride
• (3R,4S)-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride

• MDL： MFCD28398166
• Inchi： 1S/C5H11NO2.ClH/c6-4-3-8-2-1-5(4)7;/h4-5,7H,1-3,6H2;1H/t4-,5+;/m1./s1
• InChI Key： SFJKFFBPVORSEB-JBUOLDKXSA-N
• SMILES： Cl.O1CC[C@@H]([C@@H](C1)N)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 76.8
• Topological Polar Surface Area: 55.5

Additional information on cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride

Comprehensive Overview of cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride (CAS No. 1657033-39-0)

The compound cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride (CAS No. 1657033-39-0) is a chiral building block of significant interest in pharmaceutical research and fine chemical synthesis. This hydrochloride salt derivative of a functionalized tetrahydropyran scaffold has gained attention due to its structural versatility and potential applications in drug discovery programs targeting neurological disorders and metabolic diseases.

Chemically classified as a saturated oxygen heterocycle with both amino and hydroxyl functionalities, this compound exhibits unique stereochemical properties that make it valuable for asymmetric synthesis. The cis-3-aminotetrahydro-2H-pyran-4-ol core structure provides multiple points for chemical modification, allowing medicinal chemists to explore diverse structure-activity relationships in lead optimization studies.

Recent literature highlights the growing importance of tetrahydropyran derivatives in modern drug development, particularly for CNS-targeting therapeutics. The constrained ring system of cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride offers improved metabolic stability compared to acyclic analogs while maintaining sufficient flexibility for target binding. This balance makes it particularly attractive for designing novel G-protein coupled receptor (GPCR) modulators and enzyme inhibitors.

The synthetic accessibility of 1657033-39-0 has been demonstrated through several published routes, typically starting from commercially available pyran precursors. Key steps often involve stereoselective amination at the 3-position followed by selective protection/deprotection strategies to install the 4-hydroxyl group in the desired cis configuration. The hydrochloride salt form improves the compound's stability and handling characteristics for laboratory use.

Analytical characterization of cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride typically includes HPLC purity assessment (>98%), chiral purity determination, and comprehensive spectral analysis (1H NMR, 13C NMR, IR, and mass spectrometry). These quality control measures ensure the material meets the stringent requirements for pharmaceutical intermediate applications.

In drug discovery contexts, researchers frequently employ this building block for constructing bioactive molecule libraries. Its structural features appear in several investigational compounds targeting: neurodegenerative conditions (particularly those involving protein misfolding), pain management pathways, and metabolic regulation. The compound's ability to serve as both hydrogen bond donor and acceptor contributes to its molecular recognition properties.

The global market for specialized pharmaceutical intermediates like 1657033-39-0 has shown steady growth, driven by increased outsourcing of drug discovery research and the expansion of contract research organizations. Current industry trends emphasize the need for reliable suppliers who can provide consistent quality, documented synthetic procedures, and comprehensive analytical data packages.

From a regulatory perspective, cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers should consult local regulations regarding its handling and use in specific applications. Proper material safety data sheets (MSDS) should always be reviewed prior to working with this chemical.

Storage recommendations for CAS 1657033-39-0 typically include protection from moisture in a cool, dry environment. The compound demonstrates good stability under these conditions, though long-term storage may require inert atmosphere protection for optimal preservation of the free amine functionality.

Recent patent literature reveals innovative applications of this scaffold, particularly in combination with other privileged structures to create novel chemotypes. These hybrid molecules often show improved pharmacological profiles compared to their parent compounds, demonstrating the value of tetrahydropyran-based building blocks in modern medicinal chemistry.

For researchers considering cis-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride for their projects, several key questions frequently arise: What are the optimal coupling conditions for this intermediate? How does the stereochemistry influence biological activity? What are the most efficient synthetic routes to access derivatives? Addressing these questions through systematic study continues to expand the utility of this versatile compound.

The future outlook for 1657033-39-0 appears promising, with ongoing research exploring its incorporation into next-generation therapeutics. As drug discovery paradigms shift toward more complex molecular architectures, such functionalized heterocycles will likely play increasingly important roles in addressing challenging biological targets.